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Compound of Interest

Compound Name: DesBr-NPB-23 (human)

Cat. No.: B3028967

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of experimental techniques to
elucidate the function of DesBr-NPB-23, a potent kisspeptin receptor antagonist. The protocols
detailed below are designed to assist researchers in pharmacology, reproductive biology, and
oncology in investigating the mechanism of action and therapeutic potential of this compound.

Introduction to DesBr-NPB-23

DesBr-NPB-23 is a synthetic peptide analog that acts as an antagonist to the kisspeptin
receptor (KISS1R), also known as GPR54. The kisspeptin/KISS1R system is a critical regulator
of the hypothalamic-pituitary-gonadal (HPG) axis and plays a pivotal role in puberty onset and
the regulation of gonadotropin-releasing hormone (GnRH) secretion. By blocking the action of
endogenous kisspeptins, DesBr-NPB-23 provides a valuable tool for dissecting the
physiological roles of the kisspeptin signaling pathway and for the development of therapeutics
for hormone-dependent disorders such as precocious puberty, endometriosis, and certain
cancers.[1][2]

Signaling Pathway of Kisspeptin and the
Antagonistic Action of DesBr-NPB-23

Kisspeptin, upon binding to its G-protein coupled receptor, KISS1R, on GnRH neurons, initiates
a signaling cascade that leads to the secretion of GnRH.[3][4] This, in turn, stimulates the
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pituitary gland to release luteinizing hormone (LH) and follicle-stimulating hormone (FSH),

which act on the gonads. DesBr-NPB-23 competitively inhibits the binding of kisspeptin to
KISS1R, thereby blocking downstream signaling and subsequent gonadotropin release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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